Cas no 1447964-63-7 (3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol)

• Product Name: 3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol
• CAS No: 1447964-63-7
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• MDL: MFCD21177770
• CID: 4775239
• PubChem ID: 65185053
• Update Time: 2025-10-28

3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol
• 3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol

• MDL： MFCD21177770
• Inchi： 1S/C10H12F3NO/c11-10(12,13)8-4-2-1-3-7(8)9(15)5-6-14/h1-4,9,15H,5-6,14H2
• InChI Key： NACIGKCJLIVJFF-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CCN)O)(F)F

Computed Properties

• Exact Mass: 219.087
• Monoisotopic Mass: 219.087
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2

Additional information on 3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol

Exploring the Versatile Applications of 3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1447964-63-7) in Modern Chemistry

3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1447964-63-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This molecule features a unique trifluoromethylphenyl group combined with an amino-propanol moiety, making it a valuable intermediate in drug discovery and fine chemical synthesis. The presence of both amino and hydroxyl functional groups provides multiple sites for chemical modification, enabling diverse applications in medicinal chemistry.

The compound's trifluoromethyl group is particularly noteworthy, as this structural motif is increasingly sought-after in modern drug design. Fluorinated compounds like 3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol often exhibit enhanced metabolic stability and improved membrane permeability compared to their non-fluorinated counterparts. Researchers investigating fluorinated pharmaceutical intermediates frequently explore this compound's potential in developing new therapeutic agents, especially for CNS-targeting drugs where the trifluoromethylphenyl group can influence blood-brain barrier penetration.

From a synthetic chemistry perspective, 1447964-63-7 serves as a versatile building block. Its amino-propanol backbone allows for various transformations, including amide bond formation, reductive amination, or conversion to heterocyclic systems. The compound's stability under standard laboratory conditions makes it particularly useful for multistep synthetic routes. Many researchers searching for trifluoromethyl-containing building blocks or amino alcohol synthons find this material valuable for their projects.

In pharmaceutical applications, derivatives of 3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol have shown promise in several therapeutic areas. The compound's structure shares similarities with certain neurotransmitter analogues, making it interesting for neurological research. Scientists investigating novel antidepressant scaffolds or dopamine receptor modulators often consider this chemical framework due to its potential bioisosteric properties. The trifluoromethyl group's electron-withdrawing characteristics can significantly influence the compound's electronic distribution and subsequent biological activity.

The material science community has also shown interest in 1447964-63-7 for developing advanced functional materials. The combination of polar amino alcohol groups with the hydrophobic trifluoromethylphenyl moiety creates interesting amphiphilic properties. Researchers working on self-assembling molecules or specialty surfactants have explored derivatives of this compound for creating nanostructured materials with unique surface characteristics.

Quality control of 3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol typically involves analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. The compound's purity is crucial for research applications, especially when used as a pharmaceutical intermediate. Many laboratories searching for high-purity fluorinated compounds or pharmaceutical-grade amino alcohols specify rigorous quality standards for this material.

From a commercial availability perspective, 1447964-63-7 is supplied by several specialty chemical manufacturers. The global market for fluorinated fine chemicals has been growing steadily, driven by increasing demand from the pharmaceutical sector. Suppliers often highlight the compound's potential as a versatile synthetic intermediate or custom synthesis starting material in their product literature.

Environmental and safety considerations for handling 3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol follow standard laboratory protocols for amino alcohols. While not classified as highly hazardous, proper personal protective equipment is recommended when working with this compound. Researchers frequently search for safe handling procedures for amino alcohols and fluorinated compound storage guidelines when incorporating this material into their workflows.

The future research directions for 1447964-63-7 appear promising, particularly in the development of new pharmaceutical candidates. The compound's structural features align well with current trends in drug discovery, including the exploration of fluorine-containing bioactive molecules and multifunctional synthetic intermediates. As medicinal chemistry continues to evolve, 3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol and its derivatives will likely play an important role in the discovery of next-generation therapeutic agents.

For synthetic chemists and pharmaceutical researchers, understanding the properties and potential applications of 3-Amino-1-[2-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 1447964-63-7) provides valuable insights into modern chemical synthesis strategies. The compound exemplifies how strategic incorporation of fluorine atoms and functional group manipulation can yield versatile intermediates with broad utility across multiple scientific disciplines.